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Compound of Interest

Compound Name: (4-(Aminomethyl)phenyl)methanol

Cat. No.: B020502

An In-depth Technical Guide on the Physical Properties of (4-(Aminomethyl)phenyl)methanol

This technical guide provides a comprehensive overview of the key physical properties of (4-
(Aminomethyl)phenyl)methanol, with a specific focus on its melting and boiling points. It is
intended for researchers, scientists, and professionals in the field of drug development who
utilize this compound in their work. This document outlines these properties in a clear, tabular
format and includes a detailed experimental protocol for melting point determination.

Physical and Chemical Properties

(4-(Aminomethyl)phenyl)methanol is a solid organic compound with the molecular formula
C8H11INOI[1][2][3][4].- A summary of its key physical properties is presented below.
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Property Value

Melting Point 80-82 °C[3][5]

Boiling Point 280.0 £ 20.0 °C (Predicted)[3]
Molecular Weight 137.18 g/mol [1][2][4][5]
Molecular Formula C8H11NO[1][2]I3][4]

Density 1.113 + 0.06 g/cm3 (Predicted)[3]
Flash Point 123.2 + 21.8 °C[5]

Physical Form Solid[2][3][4]

Solubility Soluble in DMSO and Methanol[3]

Experimental Protocols
Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
(typically 0.5-1.0 °C) is characteristic of a pure compound, while impurities tend to depress and
broaden the melting range[6]. The following protocol describes a standard method for
determining the melting point of (4-(Aminomethyl)phenyl)methanol using a capillary tube
apparatus.

Objective: To accurately determine the melting range of a solid sample of (4-
(Aminomethyl)phenyl)methanol.

Materials:

(4-(Aminomethyl)phenyl)methanol sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., DigiMelt or similar)

Mortar and pestle (if sample consists of large crystals)
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e Spatula
Procedure:

e Sample Preparation:

[¢]

Ensure the (4-(Aminomethyl)phenyl)methanol sample is completely dry.

o If the sample consists of large crystals, gently grind a small amount into a fine powder
using a clean, dry mortar and pestle[7].

o Place a small amount of the powdered sample onto a clean, dry surface.

o Press the open end of a capillary tube into the powder to collect a small plug of the
sample[8].

o Tap the sealed end of the capillary tube gently on a hard surface to compact the sample
into the bottom of the tube. Alternatively, drop the tube (sealed end down) through a long
glass tube to facilitate packing[7].

o The final packed sample height should be approximately 1-2 mm[6].

e Apparatus Setup and Measurement:

[¢]

Insert the prepared capillary tube into the sample holder of the melting point apparatus.

o If the approximate melting point is unknown, a rapid preliminary run can be conducted with
a fast heating rate (e.g., 10-20 °C per minute) to get an estimated range[7].

o For an accurate measurement, set the apparatus to a slow heating rate, typically 1-2 °C
per minute[7]. The starting temperature should be set to about 10-15 °C below the
expected melting point of 80-82 °C.

o Observe the sample closely through the magnifying lens.

o Data Recording:
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o Record the temperature at which the first drop of liquid appears. This is the beginning of
the melting range.

o Continue to observe and record the temperature at which the last crystal of the solid melts
completely. This marks the end of the melting range[6].

o The recorded melting point should be expressed as a range from the initial to the final
temperature.

e Post-Measurement:
o Allow the apparatus to cool down before performing any subsequent measurements.

o Always use a fresh sample in a new capillary tube for each determination, as the melted
sample may have undergone decomposition[6].

Logical Workflow Visualization

The following diagram illustrates a standard workflow for the characterization of a synthesized
chemical compound like (4-(Aminomethyl)phenyl)methanol, ensuring its identity and purity
are confirmed through a series of analytical tests.
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Synthesized (4-(Aminomethyl)phenyl)methanol
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Caption: Characterization workflow for (4-(Aminomethyl)phenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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